4-Morpholineacetamide,n-[(ethylamino)carbonyl]-

• CAS No.: 28788-24-1
• Molecular Formula: C9H17N3O3
• Molecular Weight: 215.25 g/mol
• IUPAC Name: N-(ethylcarbamoyl)-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C9H17N3O3/c1-2-10-9(14)11-8(13)7-12-3-5-15-6-4-12/h2-7H2,1H3,(H2,10,11,13,14)
• InChI Key: QMFHPAXTXXHKND-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC(=O)CN1CCOCC1

Description

4-Morpholineacetamide,n-[(ethylamino)carbonyl]- is a chemical compound with the CAS number 28788-24-1 . It is known for its unique structure, which includes a morpholine ring and an acetamide group. This compound has various applications in scientific research and industry due to its distinctive chemical properties.

Chemical Reactions Analysis

4-Morpholineacetamide,n-[(ethylamino)carbonyl]- undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include dicyclohexyl carbodiimide and 4-N,N-dimethylamino pyridine . The major products formed from these reactions depend on the specific conditions and reagents used. For example, the reaction with cyanoacetic acid can yield cyanoacetamide derivatives .

Scientific Research Applications

This compound has a wide range of applications in scientific research. It is used in the synthesis of biologically active compounds and heterocyclic moieties . Its unique structure makes it a valuable reactant in the formation of various organic compounds.

Mechanism of Action

The mechanism of action of 4-Morpholineacetamide,n-[(ethylamino)carbonyl]- involves its interaction with specific molecular targets and pathways. While detailed information on its exact mechanism is limited, it is known to participate in various biochemical reactions due to its reactive functional groups. These interactions can lead to the formation of new compounds with potential therapeutic properties .

Comparison with Similar Compounds

4-Morpholineacetamide,n-[(ethylamino)carbonyl]- can be compared with other morpholine-containing compounds. Similar compounds include those with nitrile, amine, ester, phosphonate, or ketone functions . These compounds share some structural similarities but differ in their specific functional groups and applications. The unique combination of the morpholine ring and acetamide group in 4-Morpholineacetamide,n-[(ethylamino)carbonyl]- sets it apart from other related compounds .